Cas no 2034333-83-8 (5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide)

• Product Name: 5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide
• CAS No: 2034333-83-8
• MF: C₁₃H₁₈N₄OS
• MW: 278.373220920563
• CID: 5333777
• Update Time: 2025-06-10

5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)thiophene-2-carboxamide
• 5-methyl-N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide
• 5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide

• Inchi： 1S/C13H18N4OS/c1-9(2)11(6-17-8-14-7-15-17)16-13(18)12-5-4-10(3)19-12/h4-5,7-9,11H,6H2,1-3H3,(H,16,18)
• InChI Key： ZDAZZLOPRQRMRP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(NC(CN1C=NC=N1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 2.7
• Topological Polar Surface Area: 88

Additional information on 5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide

Introduction to 5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide (CAS No. 2034333-83-8)

5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide (CAS No. 2034333-83-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a thiophene ring and a triazole moiety, contribute to its enhanced pharmacological profile.

The chemical structure of 5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide can be represented as follows: C₁₅H₂₀N₄O₂S. The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom, which imparts unique electronic and steric properties to the molecule. The triazole moiety, on the other hand, is a five-membered heterocyclic ring with two nitrogen atoms and three carbon atoms. This combination of structural elements provides a robust platform for the design and development of new drugs with improved efficacy and safety profiles.

Recent studies have highlighted the potential of 5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of fungal infections. Fungal infections are a significant global health concern, particularly in immunocompromised patients and those with chronic diseases. The antifungal activity of this compound has been attributed to its ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide has shown promising results in preclinical studies for its antibacterial and anti-inflammatory effects. The antibacterial activity is believed to be mediated through the inhibition of bacterial cell wall synthesis and disruption of bacterial membrane integrity. The anti-inflammatory properties are thought to be due to its ability to modulate the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]thiophene-2-carboxamide have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a suitable candidate for further clinical development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

Safety studies have indicated that 5-methyl-N-[3-methyl-1-(1H-1,2,4-triazol-1-y l)butan - 2 - yl ] thiophene - 2 - carboxamide is generally well-tolerated at therapeutic doses . No significant adverse effects have been reported in preclinical studies , which supports its potential for use in human clinical trials . However , as with any new drug candidate , comprehensive safety assessments will be required before it can be approved for widespread use .

The development of 5-methyl-N-[3-methyl - 1 - ( 1 H - 1 , 2 , 4 - triazol - 1 - yl ) butan - 2 - yl ] thiophene - 2 - carboxamide has been driven by the need for new therapeutic options in areas where existing treatments are limited or ineffective . For example , multidrug-resistant fungal infections pose a significant challenge in clinical practice , and there is an urgent need for new antifungal agents . Similarly , the increasing prevalence of antibiotic-resistant bacteria highlights the importance of developing novel antibacterial compounds .

In conclusion , 5 - methyl - N - [ 3 - methyl - 1 - ( 1 H - 1 , 2 , 4 - triazol - 1 - yl ) butan - 2 - yl ] thiophene - 2 - carboxamide ( CAS No . 2034333 -83 -8 ) represents a promising candidate for further investigation in medicinal chemistry . Its unique structural features and diverse biological activities make it an attractive target for drug development . Ongoing research aims to optimize its pharmacological properties and evaluate its potential as a new therapeutic agent in various clinical settings .